N'-(3-bromo-4,5-dimethoxybenzylidene)benzenesulfonohydrazide

• IUPAC Name: N-[(E)-(3-bromo-4,5-dimethoxyphenyl)methylideneamino]benzenesulfonamide
• InChI: InChI=1S/C15H15BrN2O4S/c1-21-14-9-11(8-13(16)15(14)22-2)10-17-18-23(19,20)12-6-4-3-5-7-12/h3-10,18H,1-2H3/b17-10+
• InChI Key: YOAMXRQXPZXCTA-LICLKQGHSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=NNS(=O)(=O)C2=CC=CC=C2)Br)OC
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=N/NS(=O)(=O)C2=CC=CC=C2)Br)OC
• Molecular Formula: C15H15BrN2O4S
• Molecular Weight: 399.3 g/mol

Description

N'-(3-bromo-4,5-dimethoxybenzylidene)benzenesulfonohydrazide belongs to a class of compounds known for their diverse chemical reactions and potential applications in various fields. Research has been conducted to explore its synthesis, molecular structure, chemical reactions, and properties.

Synthesis Analysis

The synthesis of compounds closely related to N'-(3-bromo-4,5-dimethoxybenzylidene)benzenesulfonohydrazide often involves condensation reactions using 4-bromobenzaldehyde and derivatives of benzenesulfonylhydrazine under different conditions to yield compounds with good structural integrity and yields. For example, compounds like (E)-N′-(5-Bromo-2-hydroxy­benzyl­idene)-3,5-dimethoxy­benzohydrazide have been synthesized through reactions involving bromosalicylaldehyde with dimethoxybenzoylhydrazide, showcasing the versatility of these synthesis methods (Liu et al., 2006).

Molecular Structure Analysis

X-ray diffraction analyses of these compounds reveal non-planar molecular structures due to the twisting of the benzene ring planes, indicating complex molecular geometries that contribute to their unique properties. Such structural characteristics are crucial for understanding the compound's reactivity and interaction with other molecules (Liu et al., 2006).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including those involving metal ions, indicating their potential as sensors or probes in environmental and analytical chemistry. For instance, studies on derivatives like (E)-Nʹ-(4-Bromobenzylidene)-benzenesulfonohydrazide have shown their application as sensors for detecting metal ions in environmental samples, highlighting their chemical reactivity and utility in sensing applications (Hussain et al., 2020).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if it’s a drug, the mechanism of action would describe how it interacts with biological systems to produce its effects. Without more information about the intended use of this compound, it’s hard to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promising properties, it might be studied further for potential applications.